Cas no 890093-08-0 (<br>5-Isoxazolemethanol, alpha-(4-methoxy-4-methylpentyl)-3-(4-methoxyphenyl)-a lpha-methyl-)

• Product Name: <br>5-Isoxazolemethanol, alpha-(4-methoxy-4-methylpentyl)-3-(4-methoxyphenyl)-a lpha-methyl-
• CAS No: 890093-08-0
• MF: C₁₉H₂₇NO₄
• MW: 333.421985864639
• CID: 3103201
• PubChem ID: 5200408
• Update Time: 2025-05-20

<br>5-Isoxazolemethanol, alpha-(4-methoxy-4-methylpentyl)-3-(4-methoxyphenyl)-a lpha-methyl- Chemical and Physical Properties

Names and Identifiers

• <br>5-Isoxazolemethanol, alpha-(4-methoxy-4-methylpentyl)-3-(4-methoxyphenyl)-a lpha-methyl-
• 6-methoxy-2-[3-(4-methoxyphenyl)-1,2-oxazol-5-yl]-6-methylheptan-2-ol
• 6-METHOXY-2-[3-(4-METHOXYPHENYL)-5-ISOXAZOLYL]-6-METHYL-2-HEPTANOL
• 890093-08-0
• I+/--(4-Methoxy-4-methylpentyl)-3-(4-methoxyphenyl)-I+/--methyl-5-isoxazolemethanol
• DTXSID901140333
• STK689072
• 6-methoxy-2-[3-(4-methoxyphenyl)isoxazol-5-yl]-6-methylheptan-2-ol
• AKOS005601417

• Inchi： 1S/C19H27NO4/c1-18(2,23-5)11-6-12-19(3,21)17-13-16(20-24-17)14-7-9-15(22-4)10-8-14/h7-10,13,21H,6,11-12H2,1-5H3
• InChI Key： NQXHWNVRVJRDKU-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CCCC(C)(C1=CC(C2C=CC(=CC=2)OC)=NO1)O

Computed Properties

• Exact Mass: 333.19400834Da
• Monoisotopic Mass: 333.19400834Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on <br>5-Isoxazolemethanol, alpha-(4-methoxy-4-methylpentyl)-3-(4-methoxyphenyl)-a lpha-methyl-

5-Isoxazolemethanol, alpha-(4-methoxy-4-methylpentyl)-3-(4-methoxyphenyl)-alpha-methyl- (CAS No. 890093-08-0)

5-Isoxazolemethanol, alpha-(4-methoxy-4-methylpentyl)-3-(4-methoxyphenyl)-alpha-methyl- (CAS No. 890093-08-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an isoxazole ring, a methoxyphenyl group, and a substituted pentyl chain. These structural elements contribute to its potential therapeutic applications and biological activities.

The isoxazole ring is a five-membered heterocyclic compound with a diverse range of biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The presence of the methoxyphenyl group further enhances the compound's lipophilicity and can influence its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). The substituted pentyl chain adds to the compound's hydrophobicity and can affect its binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of 5-Isoxazolemethanol, alpha-(4-methoxy-4-methylpentyl)-3-(4-methoxyphenyl)-alpha-methyl- in various therapeutic areas. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This inhibition suggests that it may be useful in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an antitumor agent. Preclinical studies have demonstrated that 5-Isoxazolemethanol, alpha-(4-methoxy-4-methylpentyl)-3-(4-methoxyphenyl)-alpha-methyl- can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/Akt pathway and the MAPK pathway, which are known to be dysregulated in many types of cancer.

In addition to its anti-inflammatory and antitumor properties, this compound has also been investigated for its potential neuroprotective effects. Studies have shown that it can reduce oxidative stress and neuroinflammation in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that 5-Isoxazolemethanol, alpha-(4-methoxy-4-methylpentyl)-3-(4-methoxyphenyl)-alpha-methyl- may have therapeutic applications in treating neurological disorders.

The pharmacokinetic properties of 5-Isoxazolemethanol, alpha-(4-methoxy-4-methylpentyl)-3-(4-methoxyphenyl)-alpha-methyl- have also been studied to understand its bioavailability and metabolism. In vivo studies in animal models have shown that it has good oral bioavailability and a favorable pharmacokinetic profile. These properties are crucial for developing it as a viable drug candidate for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-Isoxazolemethanol, alpha-(4-methoxy-4-methylpentyl)-3-(4-methoxyphenyl)-alpha-methyl- in humans. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more detailed information on its therapeutic potential and guide further development.

In conclusion, 5-Isoxazolemethanol, alpha-(4-methoxy-4-methylpentyl)-3-(4-methoxyphenyl)-alpha-methyl- (CAS No. 890093-08-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features contribute to its biological activities, making it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.